Cas no 4709-50-6 (1H-Indene-3-acetic acid, 2-methyl-)

1H-Indene-3-acetic acid, 2-methyl-, is a substituted indene derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a methyl group at the 2-position and an acetic acid moiety at the 3-position of the indene core, offering reactivity for further functionalization. This compound may serve as a versatile intermediate in the development of biologically active molecules, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) or other pharmacophores. Its rigid indene scaffold provides steric and electronic properties that can influence binding affinity in target interactions. The product is typically characterized by high purity and stability, making it suitable for precise synthetic applications.
1H-Indene-3-acetic acid, 2-methyl- structure
4709-50-6 structure
Product Name:1H-Indene-3-acetic acid, 2-methyl-
CAS No:4709-50-6
MF:C12H12O2
MW:188.222483634949
CID:2828381
PubChem ID:14419403
Update Time:2025-06-08

1H-Indene-3-acetic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methyl-1H-inden-3-yl)acetic acid
    • 2-Methylinden-3-acetic acid
    • (2-Methyl-1H-inden-3-yl)acetic acid
    • SCHEMBL11661882
    • CS-0253983
    • DTXSID50560068
    • 4709-50-6
    • 1H-Indene-3-acetic acid, 2-methyl-
    • YHQYMZZGPRHDKO-UHFFFAOYSA-N
    • Inchi: 1S/C12H12O2/c1-8-6-9-4-2-3-5-10(9)11(8)7-12(13)14/h2-5H,6-7H2,1H3,(H,13,14)
    • InChI Key: YHQYMZZGPRHDKO-UHFFFAOYSA-N
    • SMILES: OC(CC1C2C=CC=CC=2CC=1C)=O

Computed Properties

  • Exact Mass: 188.083729621g/mol
  • Monoisotopic Mass: 188.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų

1H-Indene-3-acetic acid, 2-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1H-Indene-3-acetic acid, 2-methyl-
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1PlusChem
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1PlusChem
1P00722R-2.5g
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1PlusChem
1P00722R-5g
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AR0072B3-50mg
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